Cas no 132970-96-8 (2-(azepan-2-yl)-1-phenylethan-1-one)

• Product Name: 2-(azepan-2-yl)-1-phenylethan-1-one
• CAS No: 132970-96-8
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5099409
• PubChem ID: 14753827
• Update Time: 2026-03-03

2-(azepan-2-yl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Azepan-2-yl-1-phenyl-ethanone
• 2-(Azepan-2-yl)-1-phenylethan-1-one
• 2-(azepan-2-yl)-1-phenylethan-1-one

• Inchi： 1S/C14H19NO/c16-14(12-7-3-1-4-8-12)11-13-9-5-2-6-10-15-13/h1,3-4,7-8,13,15H,2,5-6,9-11H2
• InChI Key： HDXWDSBVMJKQNQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CC1CCCCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(azepan-2-yl)-1-phenylethan-1-one

Recent Advances in the Study of 2-(azepan-2-yl)-1-phenylethan-1-one (CAS: 132970-96-8): A Comprehensive Research Brief

The compound 2-(azepan-2-yl)-1-phenylethan-1-one (CAS: 132970-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an azepane ring with a phenyl ketone moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(azepan-2-yl)-1-phenylethan-1-one. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that utilizes catalytic asymmetric hydrogenation, significantly improving the efficiency and scalability of production. This advancement is critical for enabling large-scale preclinical and clinical studies, which are essential for translating this compound into therapeutic applications.

Pharmacological investigations have revealed that 2-(azepan-2-yl)-1-phenylethan-1-one exhibits notable activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders. A recent in vitro study demonstrated its ability to enhance synaptic plasticity in hippocampal neurons, which could have implications for treating cognitive impairments associated with neurodegenerative diseases such as Alzheimer's.

In addition to its neurological effects, preliminary studies have explored the compound's anti-inflammatory and analgesic properties. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 highlighted its efficacy in reducing pro-inflammatory cytokines in murine models, with a mechanism that appears to involve the inhibition of NF-κB signaling pathways. These findings open new avenues for developing non-opioid analgesics, addressing a critical need in pain management.

Despite these promising results, challenges remain in the development of 2-(azepan-2-yl)-1-phenylethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(azepan-2-yl)-1-phenylethan-1-one (CAS: 132970-96-8) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted pharmacological profile and recent advancements in synthesis methodologies underscore its potential as a lead compound for future drug development. Continued research will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.